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Introduction
Galactosyl-lactose, a key component of galactooligosaccharides (GOS), is a non-digestible

carbohydrate with significant prebiotic properties.[1][2] Its ability to selectively stimulate the

growth and activity of beneficial gut microbiota, particularly Bifidobacterium and Lactobacillus,

makes it a valuable ingredient for the development of functional foods and beverages.[1][3][4]

[5][6][7][8][9] These application notes provide an overview of the functional applications of

galactosyl-lactose, supported by quantitative data and detailed experimental protocols for its

evaluation.

Functional Applications
The primary application of galactosyl-lactose in functional foods stems from its role as a

prebiotic, leading to several health benefits:

Modulation of Gut Microbiota: Galactosyl-lactose promotes a healthy gut environment by

increasing the population of beneficial bacteria.[3][4][5][7][9][10]
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Alleviation of Lactose Intolerance: By enhancing the lactose-metabolizing capacity of the gut

microbiota, it can help reduce the symptoms of lactose intolerance.[3][4][5][6][7][9][10][11]

[12][13]

Production of Short-Chain Fatty Acids (SCFAs): Fermentation of galactosyl-lactose by gut

bacteria yields SCFAs such as acetate, propionate, and butyrate, which are crucial for gut

health and have systemic effects.[8][14][15][16]

Immune System Modulation: Galactosyl-lactose and its metabolites can exert anti-

inflammatory effects and help regulate the immune system.[4][12][17][18]

Quantitative Data Summary
The following tables summarize quantitative data from various studies on the effects of

galactosyl-lactose (as GOS) supplementation.

Table 1: Impact of GOS on Gut Microbiota Composition

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 13 Tech Support

https://health.oregonstate.edu/research/publications/101016jlwt2024117291
https://pmc.ncbi.nlm.nih.gov/articles/PMC11975899/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7231374/
https://www.mdpi.com/2072-6643/16/7/1002
https://www.pnas.org/doi/10.1073/pnas.1606722113
https://pmc.ncbi.nlm.nih.gov/articles/PMC5255593/
https://www.researchgate.net/publication/312085251_Impact_of_short-chain_galactooligosaccharides_on_the_gut_microbiome_of_lactose-intolerant_individuals
https://www.mdpi.com/2072-6643/10/10/1517
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2025.1530156/pdf
https://www.researchgate.net/publication/373125712_A_Narrative_Review_of_Human_Clinical_Trials_to_Improve_Lactose_Digestion_and_Tolerance_by_Feeding_Bifidobacteria_or_Galacto-Oligosacharides
https://www.benchchem.com/product/b1165524/docs?utm_src=pdf-body#application-notes-and-protocols-galactosyl-lactose-in-functional-food-development
https://pmc.ncbi.nlm.nih.gov/articles/PMC12405628/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9908759/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10892346/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2019.00094/full
https://www.benchchem.com/product/b1165524/docs?utm_src=pdf-body#application-notes-and-protocols-galactosyl-lactose-in-functional-food-development
https://pmc.ncbi.nlm.nih.gov/articles/PMC11975899/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2025.1530156/pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4725434/
https://www.cambridge.org/core/journals/british-journal-of-nutrition/article/lactose-inhibits-regulatory-tcellmediated-suppression-of-effector-tcell-interferon-and-il17-production/77A332F649A86BCB2B237E05930139B5
https://www.benchchem.com/product/b1165524/docs?utm_src=pdf-body#application-notes-and-protocols-galactosyl-lactose-in-functional-food-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165524?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Study
Population

GOS Dosage Duration Key Findings Reference

Lactose

Intolerant

Individuals

15 g/day 36 days

Significant

increase in

relative

abundance of

Bifidobacterium,

Lactobacillus,

and

Faecalibacterium

.[7][9]

[7][9]

Lactose

Intolerant

Individuals

Low-dose: 5g

twice daily; High-

dose: 7.5g twice

daily

30 days

Significant

increase in five

Bifidobacterium

taxa.[5]

[5]

Healthy Adults
Low-lactose,

high-GOS milk
2 weeks

3-fold increase in

median

abundance of

Bifidobacterium

(from 1.1% to

3.2%).[8]

[8]

Lactose

Intolerant Mice
0.5 g/day

3 weeks

(prophylactic)

Significant

enrichment of

Bifidobacterium.

[4]

[4]

Table 2: Effect of GOS on Lactose Intolerance Symptoms and SCFA Production
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Study
Population

GOS
Dosage

Duration
Impact on
Symptoms

Impact on
SCFA
Production

Reference

Lactose

Intolerant

Individuals

Pooled GOS

groups
31 days

Significant

reduction in

cramping and

bloating after

a lactose

challenge.[6]

Not specified [6]

Lactose

Intolerant

Individuals

Not specified 30 days

40% of

participants

reported a

≥4-point

reduction or

no symptoms

on the LI

symptom

composite

score

compared to

26% with

placebo.[5]

Not specified [5]

In vitro Fecal

Cultures

GOS

supplementat

ion

Not specified
Not

applicable

Increased

levels of

butyrate and

lactate.[16]

[16]

Healthy

Adults

Low-lactose,

high-GOS

milk

2 weeks Not specified Positive

correlation

between

Bifidobacteriu

m abundance

and plasma

acetoacetate,

with a trend

for 3-

[8]
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hydroxybutyr

ate and

acetate.[8]

Experimental Protocols
Protocol 1: In Vitro Fermentation of Galactosyl-lactose
by Fecal Microbiota
This protocol is designed to assess the prebiotic potential of galactosyl-lactose by measuring

changes in microbiota composition and SCFA production in an in vitro setting.

Materials:

Fresh fecal samples from healthy donors

Anaerobic culture medium (e.g., basal medium with peptone water, yeast extract)

Galactosyl-lactose (or GOS) as the test substrate

Control substrates (e.g., glucose, no substrate)

Anaerobic chamber or jars with gas packs

pH meter

Gas chromatograph (GC) for SCFA analysis

DNA extraction kit

Reagents for 16S rRNA gene sequencing

Procedure:

Fecal Slurry Preparation: Homogenize fresh fecal samples in pre-reduced anaerobic buffer

inside an anaerobic chamber.
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Inoculation: Add the fecal slurry to anaerobic culture medium containing the test substrate

(galactosyl-lactose) or control substrates.

Incubation: Incubate the cultures anaerobically at 37°C for a specified period (e.g., 24-48

hours).

Sampling: At different time points, collect aliquots for pH measurement, SCFA analysis, and

microbial DNA extraction.

SCFA Analysis: Centrifuge the samples, filter the supernatant, and analyze for SCFAs

(acetate, propionate, butyrate) using GC.

Microbiota Analysis: Extract DNA from the cell pellets and perform 16S rRNA gene

sequencing to determine the changes in microbial community composition.

Workflow Diagram:

Sample Preparation

Fermentation

Analysis

Fresh Fecal Sample Homogenize in Anaerobic Buffer Fecal Slurry

Inoculate with Fecal SlurryAnaerobic Medium + Galactosyl-lactose Incubate at 37°C (Anaerobic) Collect Samples at Time Points

pH Measurement

SCFA Analysis (GC)

DNA Extraction 16S rRNA Sequencing

Click to download full resolution via product page

Caption:In Vitro Fermentation Workflow.
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Protocol 2: Evaluation of Galactosyl-lactose in a Mouse
Model of Lactose Intolerance
This protocol outlines an animal study to investigate the effects of galactosyl-lactose on

lactose intolerance symptoms and gut health.

Materials:

Male C57BL/6J mice

Standard chow diet

Lactose solution for inducing intolerance

Galactosyl-lactose (GOS) solution for treatment

Metabolic cages

Materials for collecting fecal and tissue samples

ELISA kits for cytokine analysis (e.g., IL-1β, IL-6, TNF-α, IL-10)

Procedure:

Acclimatization: House mice under standard conditions with free access to food and water

for one week.

Induction of Lactose Intolerance (if necessary): Administer a lactose solution by oral gavage

for a set period to induce symptoms.

Treatment Groups: Divide mice into groups: Control (saline), Lactose-only, and Lactose +

Galactosyl-lactose.

Gavage Administration: Administer galactosyl-lactose solution or saline daily by oral

gavage for the duration of the study (e.g., 3 weeks).[4]

Symptom Monitoring: After a lactose challenge, monitor mice for symptoms such as diarrhea

(number of defecations, fecal mass) over a 6-hour period.[4]
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Sample Collection: At the end of the study, collect fecal samples for microbiota analysis and

ileal tissue for cytokine analysis.

Cytokine Analysis: Homogenize ileal tissue and measure the levels of pro-inflammatory (IL-

1β, IL-6, TNF-α) and anti-inflammatory (IL-10) cytokines using ELISA.

Microbiota Analysis: Analyze fecal samples for changes in gut microbiota composition using

16S rRNA sequencing.

Workflow Diagram:

Analysis

Acclimatization (1 week)

Divide into Treatment Groups

Daily Gavage (e.g., 3 weeks)
- Control (Saline)

- Lactose
- Lactose + Galactosyl-lactose

Lactose Challenge Sample Collection
(Feces, Ileal Tissue)

Monitor Symptoms (6 hours) Cytokine Analysis (ELISA) Microbiota Analysis (16S rRNA)

Click to download full resolution via product page

Caption: Mouse Model Experimental Workflow.
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Signaling Pathways
Galactosyl-lactose primarily exerts its effects through the modulation of gut microbiota, which

in turn influences host signaling pathways. A key mechanism involves the production of SCFAs,

which act on various host cells. Additionally, beneficial bacteria like Bifidobacterium can directly

interact with the host immune system.

Signaling Pathway Diagram:
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Caption: Galactosyl-lactose Signaling Pathway.
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Conclusion
Galactosyl-lactose is a promising functional food ingredient with well-documented prebiotic

effects. Its ability to beneficially modulate the gut microbiota offers a viable strategy for

improving gut health, managing lactose intolerance, and potentially modulating the immune

system. The provided protocols serve as a foundation for researchers and developers to

evaluate and incorporate galactosyl-lactose into novel functional food products. Further

research can explore the strain-specific utilization of different galactosyl-lactose isomers and

their synergistic effects with probiotics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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